1-(4-Fluorosulfonyloxyphenyl)triazole
Overview
Description
1-(4-Fluorosulfonyloxyphenyl)triazole, also known as FSOPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of triazole derivatives and has a molecular formula of C8H5FN4O3S.
Mechanism of Action
The mechanism of action of 1-(4-Fluorosulfonyloxyphenyl)triazole is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and replication. This leads to the accumulation of DNA damage and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
1-(4-Fluorosulfonyloxyphenyl)triazole has been found to exhibit potent antitumor activity in various cancer cell lines, including breast, lung, and colon cancer cells. In addition, 1-(4-Fluorosulfonyloxyphenyl)triazole has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, 1-(4-Fluorosulfonyloxyphenyl)triazole has also been found to exhibit anti-inflammatory activity in animal models of inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(4-Fluorosulfonyloxyphenyl)triazole in lab experiments is its potent antitumor activity, which makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using 1-(4-Fluorosulfonyloxyphenyl)triazole is its potential toxicity, which requires careful evaluation before its use in clinical settings.
Future Directions
There are several future directions for research on 1-(4-Fluorosulfonyloxyphenyl)triazole. One of the major areas of research is the development of new derivatives of 1-(4-Fluorosulfonyloxyphenyl)triazole with improved pharmacological properties. In addition, further studies are needed to elucidate the mechanism of action of 1-(4-Fluorosulfonyloxyphenyl)triazole and to identify its molecular targets. Finally, more studies are needed to evaluate the safety and efficacy of 1-(4-Fluorosulfonyloxyphenyl)triazole in preclinical and clinical settings.
Synthesis Methods
The synthesis of 1-(4-Fluorosulfonyloxyphenyl)triazole involves the reaction of 4-fluorobenzenesulfonyl chloride with sodium azide in the presence of a catalyst such as copper(I) iodide. The resulting compound is then treated with sodium hydroxide to obtain the final product.
Scientific Research Applications
1-(4-Fluorosulfonyloxyphenyl)triazole has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of 1-(4-Fluorosulfonyloxyphenyl)triazole is in the field of medicinal chemistry, where it has been found to exhibit potent antitumor activity against various cancer cell lines. In addition, 1-(4-Fluorosulfonyloxyphenyl)triazole has also been investigated for its potential use as a fluorescent probe in biological imaging studies.
properties
IUPAC Name |
1-(4-fluorosulfonyloxyphenyl)triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FN3O3S/c9-16(13,14)15-8-3-1-7(2-4-8)12-6-5-10-11-12/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSGZEFKNDPTGFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CN=N2)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorosulfonyloxyphenyl)triazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-Bromophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone](/img/structure/B2723401.png)
![6-[2-(2,4-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2723410.png)
![1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}-N-(cyclopropylmethyl)piperidine-3-carboxamide](/img/structure/B2723412.png)
![1-[4-(4-Methylphenyl)sulfonylpiperazin-1-yl]-3-(3-phenoxyphenoxy)propan-2-ol](/img/structure/B2723415.png)
![2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(6-fluorobenzo[d]thiazol-2-yl)acetamide](/img/structure/B2723418.png)
